Perfluoro-2-isopropoxypropionyl fluoride

• Molecular Formula: C6F12O2
• Molecular Weight: 332.04 g/mol
• IUPAC Name: 2,3,3,3-tetrafluoro-2-(1,1,1,2,3,3,3-heptafluoropropan-2-yloxy)propanoyl fluoride
• InChI: InChI=1S/C6F12O2/c7-1(19)2(8,4(10,11)12)20-3(9,5(13,14)15)6(16,17)18
• InChI Key: DIQJXOSFROSCFO-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(C(C(F)(F)F)(OC(C(F)(F)F)(C(F)(F)F)F)F)F

Description

Perfluoro-2-isopropoxypropionyl fluoride is a fluorinated organic compound with the chemical formula C6F12O2. It is characterized by its high thermal and chemical stability, making it a valuable intermediate in the synthesis of various fluorinated chemicals. This compound is typically a colorless liquid that is insoluble in water but soluble in organic solvents .

Preparation Methods

Perfluoro-2-isopropoxypropionyl fluoride is commonly synthesized through the reaction of fluorinated alkyl compounds with isopropanol, followed by a fluorination reaction . One industrial method involves the electrochemical fluorination process, where the starting organic molecule undergoes complete substitution of hydrogen atoms with fluorine atoms .

Chemical Reactions Analysis

Perfluoro-2-isopropoxypropionyl fluoride primarily undergoes fluorination reactions due to its highly fluorinated nature . It can participate in substitution reactions where fluorine atoms are replaced by other functional groups. Common reagents used in these reactions include hydrogen fluoride and various fluorinating agents. The major products formed from these reactions are typically other fluorinated compounds, which can be used as intermediates in the synthesis of surfactants and polymers .

Scientific Research Applications

Perfluoro-2-isopropoxypropionyl fluoride has several applications in scientific research and industry. It is used as an intermediate in the synthesis of fluorinated surfactants and polymers, which are valuable in various industrial applications due to their unique properties such as high chemical resistance and low surface energy . In the field of energy storage, fluorinated compounds like this compound are used in the development of electrolytes for batteries and as hydrophobic coatings for gas diffusion electrodes in fuel cells . Additionally, these compounds are being explored for their potential use in medical devices and other advanced materials .

Mechanism of Action

The mechanism of action of perfluoro-2-isopropoxypropionyl fluoride involves its interaction with various molecular targets and pathways. Due to its highly fluorinated nature, it can interact with and modify the properties of other molecules, leading to changes in their chemical behavior. For example, fluorinated compounds are known to activate peroxisome proliferator-activated receptor alpha, which plays a role in lipid metabolism and energy homeostasis . This interaction can lead to various biological effects, including changes in gene expression and cellular function .

Comparison with Similar Compounds

Perfluoro-2-isopropoxypropionyl fluoride is part of a broader class of perfluorinated compounds, which include perfluorooctanoic acid and perfluorooctane sulfonic acid . These compounds share similar properties such as high thermal and chemical stability, but they differ in their specific chemical structures and applications. For example, perfluorooctanoic acid is commonly used in the production of non-stick coatings, while this compound is primarily used as an intermediate in the synthesis of other fluorinated chemicals . The unique structure of this compound, with its isopropoxy group, distinguishes it from other perfluorinated compounds and contributes to its specific applications in industrial and scientific research .